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Compound of Interest

Compound Name: Methyl 5-oxazolecarboxylate

Cat. No.: B055535

An In-depth Technical Guide to Methyl 5-
oxazolecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and analytical methodologies related to Methyl 5-oxazolecarboxylate.
This document is intended to serve as a core resource for researchers and professionals
involved in drug discovery and development, offering detailed data and procedural insights.

Core Chemical and Physical Properties

Methyl 5-oxazolecarboxylate is a heterocyclic organic compound with a five-membered
oxazole ring substituted with a methyl carboxylate group. Its fundamental properties are crucial
for its handling, characterization, and application in chemical synthesis.
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Property Value

CAS Number 121432-12-0

Molecular Formula CsHsNOs

Molecular Weight 127.10 g/mol

Appearance White to off-white solid

Melting Point 44-46 °C

Boiling Point 184.0 + 13.0 °C (Predicted)

Density 1.229 + 0.06 g/cm3 (Predicted)

pKa -1.19 + 0.10 (Predicted)

Storage Store under inert gas (Nitrogen or Argon) at 2-

8°C

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of Methyl

5-oxazolecarboxylate. While a specific, comprehensive public database of spectra for this

exact compound is not readily available, typical chemical shifts for similar oxazole structures

can be predicted.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on

the oxazole ring and the methyl group of the ester. The chemical shifts of the ring protons are

influenced by the electronegativity of the adjacent oxygen and nitrogen atoms.

e 13C NMR: The carbon NMR spectrum will provide information on the carbon framework of the

molecule. The carbonyl carbon of the ester group will appear significantly downfield. A study

on a similar compound, methyl 5-(N-Boc-piperidin-4-yl)-1,2-oxazole-4-carboxylate, showed

characteristic signals for the oxazole ring carbons at approximately 4 108.3 (C-4), 150.2 (C-

3), and 179.5 (C-5) ppm.[1]
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Experimental Protocols

The following sections detail representative experimental procedures for the synthesis,
purification, and analysis of Methyl 5-oxazolecarboxylate, based on established methods for

analogous compounds.

Synthesis: Representative Protocol via 1,3-Dipolar
Cycloaddition

A common and effective method for the synthesis of the oxazole ring is through a 1,3-dipolar
cycloaddition reaction. A plausible synthetic route for Methyl 5-oxazolecarboxylate involves
the reaction of a nitrile oxide with an alkyne.

Overall Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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